6-chloro-5-methylpyridin-2-ol
Overview
Description
6-chloro-5-methylpyridin-2-ol is a chemical compound with the CAS Number: 103997-23-5 . It has a molecular weight of 143.57 and is typically in solid form . It is often used in laboratory chemicals and the manufacture of chemical compounds .
Synthesis Analysis
The synthesis of 6-chloro-5-methylpyridin-2-amine, a related compound, has been described in a paper . The synthesis avoids the utilization of peroxide and involves a four-step sequence, starting from 2-amino-6-chloropyridine. The crucial 5-position methylation was achieved via a Suzuki-Miyaura cross-coupling reaction .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a chlorine atom at the 6th position and a methyl group at the 5th position . The 2nd position of the ring contains a hydroxyl group .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 143.57 .Scientific Research Applications
CMPO has been extensively used in scientific research as an inhibitor of cytochrome P450 enzymes. It has been used to study the effect of cytochrome P450 inhibition on drug metabolism and to investigate the role of cytochrome P450 enzymes in drug metabolism. CMPO has also been used as a synthetic intermediate in the synthesis of pharmaceuticals and other organic compounds. It has been used in the synthesis of a variety of drugs, including anti-inflammatory drugs, anticonvulsants, and anticonvulsant-like drugs.
Mechanism of Action
CMPO is an inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other chemicals in the body. CMPO binds to the active site of the enzyme and blocks its activity, thus preventing the metabolism of the drug or chemical. This mechanism of action is known as competitive inhibition.
Biochemical and Physiological Effects:
CMPO has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other chemicals in the body. Inhibition of these enzymes can lead to an increase in the levels of drugs and other chemicals in the body, which can have a variety of biochemical and physiological effects. These effects can include increased risk of side effects, increased risk of drug interactions, and changes in drug metabolism.
Advantages and Limitations for Lab Experiments
CMPO has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also easy to synthesize and can be used in a wide variety of reactions. However, CMPO has some limitations as well. It is not very soluble in water and can be difficult to work with in aqueous solutions. In addition, it is not very stable and can decompose over time.
Future Directions
There are several potential future directions for the use of CMPO in scientific research. It could be used to study the role of cytochrome P450 enzymes in drug metabolism and to develop new drugs and other compounds that are resistant to cytochrome P450 inhibition. It could also be used to study the effects of cytochrome P450 inhibition on drug metabolism and to develop new methods for the synthesis of pharmaceuticals and other organic compounds. Finally, it could be used to develop new inhibitors of cytochrome P450 enzymes that are more effective and have fewer side effects.
Synthesis Methods
CMPO can be synthesized using a variety of methods. The most common route involves the reaction of 5-methylpyridin-2-ol with thionyl chloride to form the corresponding chloro derivative. This method is simple and cost-effective and can be used to produce large quantities of CMPO. Other methods for the synthesis of CMPO include the reaction of 5-methylpyridin-2-ol with phosphorus oxychloride, the reaction of 5-methylpyridin-2-ol with phosphorus pentachloride, and the reaction of 5-methylpyridin-2-ol with thionyl bromide.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-5-methylpyridin-2-ol involves the conversion of 2-chloro-5-methylpyridine to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-chloro-5-methylpyridine", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "Copper (II) sulfate (CuSO4)", "Sodium chloride (NaCl)", "Sodium bicarbonate (NaHCO3)", "Water (H2O)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-methylpyridine in a mixture of water and sodium hydroxide.", "Step 2: Add hydrogen peroxide to the mixture and stir for several hours at room temperature.", "Step 3: Add copper (II) sulfate to the mixture and stir for an additional hour.", "Step 4: Add sodium chloride to the mixture and stir for 30 minutes.", "Step 5: Extract the product with dichloromethane.", "Step 6: Wash the organic layer with water and sodium bicarbonate.", "Step 7: Dry the organic layer with anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain 6-chloro-5-methylpyridin-2-ol." ] } | |
| 1227592-82-6 | |
Molecular Formula |
C6H6ClNO |
Molecular Weight |
143.57 g/mol |
IUPAC Name |
6-chloro-5-methyl-1H-pyridin-2-one |
InChI |
InChI=1S/C6H6ClNO/c1-4-2-3-5(9)8-6(4)7/h2-3H,1H3,(H,8,9) |
InChI Key |
MHOYCWKBVPVKQH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(NC(=O)C=C1)Cl |
Purity |
95 |
Origin of Product |
United States |
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